Cas no 13389-06-5 (Inosine,2-amino-8-(ethylamino)- (8CI))

• Product name: Inosine,2-amino-8-(ethylamino)- (8CI)
• CAS No: 13389-06-5
• MF: C₁₂H₁₈N₆O₅
• MW: 326.30852
• CID: 236345
• PubChem ID: 135481452

Inosine,2-amino-8-(ethylamino)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Inosine,2-amino-8-(ethylamino)- (8CI)
• NSC-107505
• DTXSID90928320
• 13389-06-5
• NSC107505
• 8-(Ethylimino)-2-imino-9-pentofuranosyl-3,7,8,9-tetrahydro-2H-purin-6-ol

• Inchi： InChI=1S/C12H18N6O5/c1-2-14-12-15-5-8(16-11(13)17-9(5)22)18(12)10-7(21)6(20)4(3-19)23-10/h4,6-7,10,19-21H,2-3H2,1H3,(H,14,15)(H3,13,16,17,22)
• InChI Key： DWCPAYYCDOZDBZ-UHFFFAOYSA-N
• SMILES： CCNC1=NC2C(N=C(NC=2N1C1OC(CO)C(O)C1O)N)=O

Computed Properties

• Exact Mass: 326.13404
• Monoisotopic Mass: 326.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 167Ų

Experimental Properties

• Density: 2.02
• Boiling Point: 720.4°Cat760mmHg
• Flash Point: 389.5°C
• Refractive Index: 1.862
• PSA: 167.25
• LogP: -1.60070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides